1-Bromo-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol

Description

"1-Bromo-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol" is a chemical compound, but specific details about it are not available within the provided search results. The search results do, however, contain information on related compounds. For instance, one compound mentioned is "1H-1,2,4-Triazole, 1-(tricyclohexylstannyl)-", also known as Azocyclotin, which has a molecular weight of 436.222 and the formula $C_{20}H_{35}N_3Sn$ . Another related compound is 4-(1H-1,2,4-triazol-1-yl)aniline, with a molecular weight of 160.18 and the formula $C_8H_8N_4$ . A further example includes 4-(1H-1,2,4-Triazole-1-yl)benzaldehyde, which has a molecular weight of 173.175 and a molecular formula of $C_9H_7N_3O$ . Additionally, (1H-1,2,4-Triazol-1-yl)methanol is mentioned with the formula $C_3H_5N_3O$ .

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• CAS No.: 150194-52-8
• Product Name: 1-Bromo-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol
• Molecular Formula: C11H10BrF2N3O
• Molecular Weight: 318.12 g/mol
• IUPAC Name: 1-bromo-2-(2,4-difluorophenyl)-3-(1,2,4-triazol-1-yl)propan-2-ol
• Standard InChI: InChI=1S/C11H10BrF2N3O/c12-4-11(18,5-17-7-15-6-16-17)9-2-1-8(13)3-10(9)14/h1-3,6-7,18H,4-5H2
• Standard InChIKey: CFMLSIOEVNQGQY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CBr)O
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CBr)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-bromopropan-2-ol; α-(Bromomethyl)-α-(2,4-difluorophenyl)-1H-1,2,4-triazole-1-ethanol
• PubChem Compound: 15390420
• Last Modified: Apr 15 2024